Cas no 1448076-34-3 (N-2-(3-methoxyphenyl)ethyl-3-methyl-1,2,4-thiadiazole-5-carboxamide)

• Product Name: N-2-(3-methoxyphenyl)ethyl-3-methyl-1,2,4-thiadiazole-5-carboxamide
• CAS No: 1448076-34-3
• MF: C₁₃H₁₅N₃O₂S
• MW: 277.342101335526
• CID: 5983617
• PubChem ID: 71807164
• Update Time: 2025-10-30

N-2-(3-methoxyphenyl)ethyl-3-methyl-1,2,4-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3-methoxyphenyl)ethyl-3-methyl-1,2,4-thiadiazole-5-carboxamide
• N-(3-methoxyphenethyl)-3-methyl-1,2,4-thiadiazole-5-carboxamide
• AKOS024560465
• N-[2-(3-METHOXYPHENYL)ETHYL]-3-METHYL-1,2,4-THIADIAZOLE-5-CARBOXAMIDE
• F6437-0125
• 1448076-34-3

• Inchi： 1S/C13H15N3O2S/c1-9-15-13(19-16-9)12(17)14-7-6-10-4-3-5-11(8-10)18-2/h3-5,8H,6-7H2,1-2H3,(H,14,17)
• InChI Key： DKSBPILQDHWUFJ-UHFFFAOYSA-N
• SMILES： S1C(C(NCCC2C=CC=C(C=2)OC)=O)=NC(C)=N1

Computed Properties

• Exact Mass: 277.08849790g/mol
• Monoisotopic Mass: 277.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 92.4Ų

Additional information on N-2-(3-methoxyphenyl)ethyl-3-methyl-1,2,4-thiadiazole-5-carboxamide

Comprehensive Overview of N-2-(3-methoxyphenyl)ethyl-3-methyl-1,2,4-thiadiazole-5-carboxamide (CAS 1448076-34-3)

The compound N-2-(3-methoxyphenyl)ethyl-3-methyl-1,2,4-thiadiazole-5-carboxamide, identified by its CAS number 1448076-34-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,4-thiadiazole core and methoxyphenyl moiety, make it a subject of interest for scientists exploring novel bioactive compounds. This article delves into the properties, applications, and current research trends surrounding this intriguing molecule.

Structurally, N-2-(3-methoxyphenyl)ethyl-3-methyl-1,2,4-thiadiazole-5-carboxamide combines several pharmacologically relevant groups. The 1,2,4-thiadiazole ring system is known for its diverse biological activities, while the 3-methoxyphenyl group contributes to the compound's potential interactions with biological targets. Researchers have been particularly interested in how the methyl substitution at position 3 of the thiadiazole ring influences the molecule's stability and reactivity. These structural characteristics position this compound as a promising candidate for further investigation in drug discovery programs.

Recent studies have explored the potential applications of CAS 1448076-34-3 in various therapeutic areas. The scientific community has shown growing interest in thiadiazole derivatives due to their reported antimicrobial, anti-inflammatory, and enzyme-inhibiting properties. While specific clinical data on this particular compound remains limited, its structural analogs have demonstrated promising activity against several biological targets. This has led to increased research activity around N-2-(3-methoxyphenyl)ethyl-3-methyl-1,2,4-thiadiazole-5-carboxamide, with particular focus on its potential mechanism of action and structure-activity relationships.

The synthesis of 1448076-34-3 typically involves multi-step organic reactions that carefully construct the 1,2,4-thiadiazole core while introducing the various substituents. Modern synthetic approaches emphasize green chemistry principles, aiming to improve yield and reduce environmental impact. Researchers continue to optimize the production process, as evidenced by recent publications focusing on more efficient routes to similar thiadiazole carboxamide derivatives. These advancements are crucial for enabling larger-scale studies and potential commercialization.

From a physicochemical perspective, N-2-(3-methoxyphenyl)ethyl-3-methyl-1,2,4-thiadiazole-5-carboxamide exhibits properties typical of its class. The compound's solubility profile, stability under various conditions, and potential for formulation development are active areas of investigation. Understanding these characteristics is essential for evaluating its potential in different applications, particularly in pharmaceutical development where bioavailability and delivery considerations are paramount.

The research landscape surrounding CAS 1448076-34-3 intersects with several trending topics in medicinal chemistry. Current investigations explore its potential in addressing challenges such as antimicrobial resistance and targeted therapies. The compound's structural features make it particularly interesting for researchers studying small molecule inhibitors and signal transduction modulators. These applications align with growing interest in precision medicine and personalized treatment approaches.

Analytical characterization of N-2-(3-methoxyphenyl)ethyl-3-methyl-1,2,4-thiadiazole-5-carboxamide employs standard techniques including NMR spectroscopy, mass spectrometry, and HPLC. Recent advancements in analytical technology have enabled more detailed structural elucidation and purity assessment, which are critical for ensuring research reproducibility. The compound's spectral fingerprints and chromatographic behavior have been documented in several studies, providing valuable references for future work.

Looking ahead, the scientific community anticipates continued exploration of 1448076-34-3 and related compounds. Current research directions include structure-activity relationship studies, molecular modeling approaches, and investigation of potential synergistic effects with other bioactive molecules. The compound's versatility makes it a valuable tool for chemical biology research and a potential starting point for developing new therapeutic agents.

In conclusion, N-2-(3-methoxyphenyl)ethyl-3-methyl-1,2,4-thiadiazole-5-carboxamide represents an interesting case study in modern medicinal chemistry. Its unique combination of structural features and potential biological activities position it as a compound worthy of further investigation. As research progresses, scientists expect to gain deeper insights into its properties and potential applications, contributing to the broader understanding of thiadiazole-based compounds in pharmaceutical science.